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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1150229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R 1485 dihydrochloride is a potent and selective antagonist of the 5-HT₆ receptor, a target of

significant interest in the field of cognitive enhancement. The 5-HT₆ receptor is predominantly

expressed in brain regions associated with learning and memory, such as the hippocampus

and prefrontal cortex. Antagonism of this receptor is hypothesized to modulate cholinergic and

glutamatergic neurotransmission, thereby offering a potential therapeutic avenue for treating

cognitive deficits observed in various neurological and psychiatric disorders. These application

notes provide a summary of the known characteristics of R 1485 dihydrochloride and

generalized protocols for its investigation in cognitive enhancement research.

Physicochemical and Pharmacological Properties
A clear understanding of the fundamental properties of R 1485 dihydrochloride is essential for

designing and interpreting experimental studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1150229?utm_src=pdf-interest
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-[(2-

Fluorophenyl)sulfonyl]-3,4-

dihydro-8-(1-piperazinyl)-2H-

1,4-benzoxazine

dihydrochloride

Molecular Formula C₁₈H₂₀FN₃O₃S·2HCl

Molecular Weight 450.35 g/mol

Purity ≥98% (HPLC)

Biological Activity
Selective and high-affinity 5-

HT₆ receptor antagonist

pKi 8.9

Selectivity

>100-fold selectivity against a

panel of 50 other targets,

including other 5-HT receptor

subtypes

Key Feature Brain penetrant

Storage Store at -20°C

Mechanism of Action and Signaling Pathway
R 1485 dihydrochloride exerts its effects by blocking the 5-HT₆ receptor. The downstream

signaling cascade of the 5-HT₆ receptor is complex and can influence multiple neurotransmitter

systems implicated in cognitive function. The diagram below illustrates the generally accepted

pathway.
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Figure 1: Proposed signaling pathway for R 1485 dihydrochloride.

Experimental Protocols
Due to a lack of specific published protocols for R 1485 dihydrochloride in cognitive

enhancement studies, the following are generalized methodologies for evaluating 5-HT₆

receptor antagonists in preclinical models.

In Vitro Receptor Binding Assay
Objective: To determine the binding affinity of R 1485 dihydrochloride for the 5-HT₆ receptor.

Materials:

R 1485 dihydrochloride

Cell membranes expressing recombinant human 5-HT₆ receptors

Radioligand (e.g., [³H]LSD or [³H]serotonin)

Scintillation fluid and counter

Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.5 mM EDTA, pH 7.4)

Procedure:

Prepare serial dilutions of R 1485 dihydrochloride.
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In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of R
1485 dihydrochloride or vehicle.

Incubate at room temperature for a specified time (e.g., 60 minutes) to allow for binding

equilibrium.

Terminate the reaction by rapid filtration over glass fiber filters to separate bound from free

radioligand.

Wash the filters with ice-cold assay buffer.

Place the filters in scintillation vials with scintillation fluid.

Quantify radioactivity using a scintillation counter.

Analyze the data using non-linear regression to determine the Ki value.
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Figure 2: Workflow for an in vitro receptor binding assay.

In Vivo Cognitive Enhancement Studies (Rodent Models)
Objective: To assess the efficacy of R 1485 dihydrochloride in improving cognitive

performance in animal models.

Animal Models:
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Normal, healthy rodents: To assess cognitive enhancement in a non-impaired state.

Pharmacologically-induced amnesia models: (e.g., scopolamine-induced memory

impairment) to evaluate pro-cognitive effects in a deficit model.

Transgenic models of neurodegenerative diseases: (e.g., Alzheimer's disease models) to test

therapeutic potential.

General Protocol:

Acclimatization: Acclimate animals to the housing and testing environment.

Drug Administration: Dissolve R 1485 dihydrochloride in a suitable vehicle (e.g., saline or

DMSO/saline mixture). Administer via an appropriate route (e.g., intraperitoneal injection or

oral gavage) at various doses. Include a vehicle control group.

Behavioral Testing: Conduct cognitive tests at a specified time post-administration. Common

tests include:

Novel Object Recognition (NOR): Assesses recognition memory.

Morris Water Maze (MWM): Evaluates spatial learning and memory.

Y-Maze or T-Maze: Measures spatial working memory.

Passive Avoidance Test: Assesses fear-motivated memory.

Data Collection and Analysis: Record relevant behavioral parameters (e.g., exploration time,

latency to find a platform, number of arm entries). Analyze data using appropriate statistical

methods (e.g., ANOVA, t-tests).
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Figure 3: General workflow for in vivo cognitive studies.

Safety and Handling
R 1485 dihydrochloride is intended for laboratory research use only. Standard laboratory

safety precautions should be followed. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, lab coat, and safety glasses. For detailed safety information,

refer to the manufacturer's Safety Data Sheet (SDS).
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R 1485 dihydrochloride represents a valuable research tool for investigating the role of the 5-

HT₆ receptor in cognitive processes. Its high affinity and selectivity make it a suitable candidate

for preclinical studies aimed at exploring novel therapeutic strategies for cognitive disorders.

The provided generalized protocols can serve as a starting point for designing experiments to

further elucidate the cognitive-enhancing potential of this compound. Researchers should

adapt these protocols to their specific experimental needs and animal models.

To cite this document: BenchChem. [Application Notes and Protocols: R 1485
Dihydrochloride in Cognitive Enhancement Research]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1150229#r-1485-dihydrochloride-for-
cognitive-enhancement-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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